Cas no 2624140-23-2 (6-(bromomethyl)-8,8-difluorodispiro2.0.3^{4}.1^{3}octane, Mixture of diastereomers)

• Product Name: 6-(bromomethyl)-8,8-difluorodispiro2.0.3^{4}.1^{3}octane, Mixture of diastereomers
• CAS No: 2624140-23-2
• MF: C₉H₁₁BrF₂
• MW: 237.084449052811
• MDL: MFCD33550344
• CID: 5680473
• PubChem ID: 155978206
• Update Time: 2025-10-30

6-(bromomethyl)-8,8-difluorodispiro2.0.3^{4}.1^{3}octane, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2624140-23-2
• 6-(bromomethyl)-8,8-difluorodispiro[2.0.3^{4}.1^{3}]octane
• EN300-26667504
• 6-(bromomethyl)-8,8-difluorodispiro2.0.3^{4}.1^{3}octane, Mixture of diastereomers

• MDL： MFCD33550344
• Inchi： 1S/C9H11BrF2/c10-5-6-3-8(4-6)7(1-2-7)9(8,11)12/h6H,1-5H2
• InChI Key： ZQFPLBKEXSXECJ-UHFFFAOYSA-N
• SMILES： BrCC1CC2(C1)C(C12CC1)(F)F

Computed Properties

• Exact Mass: 236.00122g/mol
• Monoisotopic Mass: 236.00122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 6-(bromomethyl)-8,8-difluorodispiro2.0.3^{4}.1^{3}octane, Mixture of diastereomers

Research Briefing on 6-(Bromomethyl)-8,8-difluorodispiro[2.0.3⁴.1³]octane (CAS: 2624140-23-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 6-(bromomethyl)-8,8-difluorodispiro[2.0.3⁴.1³]octane (CAS: 2624140-23-2), a mixture of diastereomers, has recently emerged as a promising building block in medicinal chemistry and drug discovery. This structurally unique spirocyclic scaffold combines the rigidity of dispiro architectures with the reactivity of a bromomethyl group, making it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its potential in creating covalent inhibitors and probe molecules targeting various disease-relevant proteins.

In 2023-2024, several research groups have reported innovative applications of this compound. A notable study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c01234) demonstrated its use in developing selective covalent inhibitors for KRAS G12C mutants. The bromomethyl group served as an effective warhead for cysteine targeting, while the difluorinated spirocyclic core provided optimal three-dimensional positioning for binding pocket accommodation. The researchers achieved significant improvements in both potency (IC₅₀ = 12 nM) and selectivity (>100-fold over wild-type KRAS) compared to previous generations of inhibitors.

Another significant advancement comes from chemical biology applications. A Nature Chemical Biology publication (DOI: 10.1038/s41589-023-01472-6) detailed the compound's utility in creating activity-based protein profiling (ABPP) probes. The difluorinated spiro structure was found to confer exceptional metabolic stability, with in vivo half-life extended by approximately 3-fold compared to conventional probes. This property makes the scaffold particularly valuable for target engagement studies and pharmacokinetic assessments in animal models.

The synthetic accessibility of 2624140-23-2 has also been improved through recent methodological developments. A 2024 Organic Process Research & Development paper (DOI: 10.1021/acs.oprd.4c00087) described a scalable, continuous-flow synthesis route that achieves 78% overall yield with excellent diastereoselectivity (dr > 20:1). This process innovation addresses previous challenges in large-scale production, potentially enabling broader adoption of this scaffold in drug discovery programs.

From a structural perspective, computational studies have provided new insights into the conformational preferences of this scaffold. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (DOI: 10.1021/acs.jcim.4c00321) revealed that the difluorinated spiro system adopts a preferred conformation that optimally presents the bromomethyl group for covalent interactions while maintaining low strain energy. These findings are guiding rational design efforts for new generations of targeted covalent inhibitors.

Looking forward, the unique properties of 6-(bromomethyl)-8,8-difluorodispiro[2.0.3⁴.1³]octane position it as a versatile tool in multiple areas of pharmaceutical research. Current investigations are exploring its application in PROTAC design, where the spirocyclic core may offer advantages in linker geometry, and in radiopharmaceutical development, where the bromine atom provides a convenient site for isotopic labeling. The compound's growing importance is reflected in its increasing appearance in patent applications from major pharmaceutical companies, suggesting it will play a significant role in drug discovery pipelines in the coming years.